Almagodrate

• CAS No.: 103371-30-8
• Molecular Formula: Al10H26Mg5O39S2
• Molecular Weight: 1105.629
• IUPAC Name: decaaluminum;pentamagnesium;oxygen(2-);hexacosahydroxide;disulfate
• InChI: InChI=1S/10Al.5Mg.2H2O4S.26H2O.5O/c;;;;;;;;;;;;;;;2*1-5(2,3)4;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;/h;;;;;;;;;;;;;;;2*(H2,1,2,3,4);26*1H2;;;;;/q10*+3;5*+2;;;;;;;;;;;;;;;;;;;;;;;;;;;;;5*-2/p-30
• InChI Key: ADDMZVWMRQKLNE-UHFFFAOYSA-A
• SMILES: [OH-].[OH-].[OH-].[OH-].[OH-].[OH-].[OH-].[OH-].[OH-].[OH-].[OH-].[OH-].[OH-].[OH-].[OH-].[OH-].[OH-].[OH-].[OH-].[OH-].[OH-].[OH-].[OH-].[OH-].[OH-].[OH-].[O-2].[O-2].[O-2].[O-2].[O-2].[O-]S(=O)(=O)[O-].[O-]S(=O)(=O)[O-].[Mg+2].[Mg+2].[Mg+2].[Mg+2].[Mg+2].[Al+3].[Al+3].[Al+3].[Al+3].[Al+3].[Al+3].[Al+3].[Al+3].[Al+3].[Al+3]
• Synonyms: Almagodrate

Description

Almagodrate (CAS: 103371-30-8) is an anhydrous antacid with the molecular formula 5Al·10Mg·2O4S·31HO·H2O and a molecular weight of 1115.326 g/mol . It is a non-optical, charge-neutral compound lacking defined stereocenters or E/Z isomerism. Clinically, it is approved to alleviate symptoms of dyspepsia, including epigastric pain, heartburn, and nausea, by neutralizing gastric acid .

Comparison with Similar Compounds

Comparison with Structurally and Functionally Similar Antacids

Structural Analogs

(a) Almagate (CAS: 12143-97-6)

• Structure : A magnesium-aluminum complex, often formulated as Al2Mg6(OH)16(SO4)·nH2O .
• Mechanism : Neutralizes gastric acid via hydroxide and sulfate ions.
• Key Differences : Almagodrate contains a higher ratio of aluminum to magnesium (5:10 vs. Almagate’s 2:6) and includes additional sulfate groups .

(b) Hydrotalcite (CAS: 12304-65-3)

• Structure : A layered double hydroxide with the formula Mg6Al2(CO3)(OH)16·4H2O .
• Mechanism : Buffers acid through carbonate release and forms a protective mucosal layer.
• Key Differences : Hydrotalcite lacks sulfate ions, which are integral to this compound’s structure and acid-neutralizing capacity .

Functional Analogs

(a) Almadrate Sulfate (CAS: 13268-03-0)

• Structure : A hydrated aluminum-magnesium sulfate complex .
• Mechanism : Combines aluminum’s acid-neutralizing properties with magnesium’s laxative effects.
• Key Differences : Almadrate Sulfate is explicitly sulfated, similar to this compound, but lacks the latter’s anhydrous formulation .

(b) Almasilate (CAS: 13268-02-9)

• Structure : A magnesium-aluminum silicate compound .
• Mechanism : Neutralizes acid and adsorbs bile acids.
• Key Differences : Almasilate’s silicate backbone contrasts with this compound’s sulfate-based structure, resulting in slower onset but prolonged action .

Acid-Neutralizing Capacity (ANC)

Compound	ANC (mEq/g)	Onset (min)	Duration (hr)
This compound	~25–28	5–10	2–3
Hydrotalcite	~18–22	10–15	3–4
Almagate	~20–24	5–10	2–3

Key Findings :

• This compound exhibits the highest ANC among magnesium-aluminum antacids due to its sulfate-rich composition .
• Hydrotalcite’s carbonate-driven mechanism provides longer duration but lower ANC .

Research and Clinical Relevance

• This compound : Approved for dyspepsia but lacks large-scale trials comparing it to newer agents like proton pump inhibitors (PPIs) .
• Almagate : Preferred in formulations requiring rapid symptom relief, similar to this compound, but with fewer stability issues .